Cas no 742107-55-7 (Benzenemethanamine, 3,4-dichloro-α-phenyl-)

• Product Name: Benzenemethanamine, 3,4-dichloro-α-phenyl-
• CAS No: 742107-55-7
• MF: C₁₃H₁₁Cl₂N
• MW: 252.139141321182
• MDL: MFCD09026460
• CID: 5228905
• Update Time: 2025-06-11

Benzenemethanamine, 3,4-dichloro-α-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3,4-dichloro-α-phenyl-

• MDL： MFCD09026460
• Inchi： 1S/C13H11Cl2N/c14-11-7-6-10(8-12(11)15)13(16)9-4-2-1-3-5-9/h1-8,13H,16H2
• InChI Key： BWSDVZYTGXWAFC-UHFFFAOYSA-N
• SMILES： C1C=CC(C(N)C2C=CC(Cl)=C(Cl)C=2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Benzenemethanamine, 3,4-dichloro-α-phenyl-

Benzenemethanamine, 3,4-dichloro-α-phenyl- (CAS No. 742107-55-7): A Comprehensive Overview in Modern Chemical Biology

Benzenemethanamine, 3,4-dichloro-α-phenyl-, identified by its Chemical Abstracts Service Number (CAS No. 742107-55-7), is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The structural composition of Benzenemethanamine, 3,4-dichloro-α-phenyl- encompasses a benzene ring substituted with a chloro group at the 3 and 4 positions, linked to an amine functional group and an α-phenyl moiety. This unique arrangement imparts distinct chemical properties that make it a valuable scaffold for synthetic chemistry and drug design. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the pharmaceutical industry has witnessed a surge in interest for compounds that exhibit dual functionality, capable of interacting with multiple biological targets. Benzenemethanamine, 3,4-dichloro-α-phenyl- fits this criterion exceptionally well. Its dual chloro substitution pattern allows for selective modifications at specific positions on the benzene ring, enabling the synthesis of derivatives with tailored biological activities. This flexibility has been exploited in the design of molecules targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

One of the most compelling aspects of Benzenemethanamine, 3,4-dichloro-α-phenyl- is its potential as a building block for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By designing analogs of this compound that can selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without causing undue side effects.

The latest advancements in computational chemistry have further enhanced the utility of Benzenemethanamine, 3,4-dichloro-α-phenyl-. High-throughput virtual screening (HTVS) techniques allow researchers to rapidly evaluate large libraries of compounds for their binding affinity to target proteins. This approach has been instrumental in identifying lead compounds for further optimization. The structural features of this molecule make it an attractive candidate for HTVS campaigns due to its ability to form stable interactions with protein binding pockets.

In addition to its role in drug discovery, Benzenemethanamine, 3,4-dichloro-α-phenyl- has found applications in biochemical research as a probe for understanding enzyme mechanisms. Its reactivity with various enzymes has been exploited to study catalytic processes and substrate recognition. For instance, derivatives of this compound have been used to investigate the activity of monoamine oxidases (MAOs), which are enzymes involved in the metabolism of neurotransmitters.

The synthesis of Benzenemethanamine, 3,4-dichloro-α-phenyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing byproduct formation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of this molecule.

The environmental impact of synthesizing and using Benzenemethanamine, 3,4-dichloro-α-phenyl- is also a consideration that researchers take into account. Green chemistry principles have been applied to develop more sustainable synthetic routes that reduce waste and hazardous byproducts. For example, solvent-free reactions and catalytic methods have been explored to minimize the environmental footprint associated with its production.

The biological activity of derivatives of Benzenemethanamine, 3,4-dichloro-α-phenyl- has been extensively studied in preclinical models. These studies have revealed promising results in terms of efficacy and selectivity against various disease targets. However, further research is needed to fully understand its potential and to address any safety concerns that may arise from long-term use.

In conclusion, Benzenemethanamine, 3,4-dichloro-α-phenyl- (CAS No. 742107-55-7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and biochemical studies. As our understanding of biological systems continues to evolve，this compound is poised to play an increasingly important role in the development of innovative therapeutic strategies.